Cas no 1805040-12-3 (6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805040-12-3
• MF: C₈H₅Br₂F₂NO
• MW: 328.936207532883
• CID: 4863443
• Update Time: 2025-07-22

6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5Br2F2NO/c9-2-5-4(3-14)1-6(10)13-7(5)8(11)12/h1,3,8H,2H2
• InChI Key： FZLGOTVXJMGBMA-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=O)C=C(N=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde

Recent Advances in the Application of 6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS: 1805040-12-3) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS: 1805040-12-3) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This heterocyclic aldehyde, characterized by its unique bromomethyl and difluoromethyl substituents, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role in the development of kinase inhibitors, antiviral agents, and other therapeutically relevant compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent and selective kinase inhibitors. Researchers utilized its reactive bromomethyl group for efficient cross-coupling reactions, enabling the rapid assembly of diverse pyridine-based scaffolds. The difluoromethyl moiety was found to enhance metabolic stability and bioavailability, addressing a common challenge in drug development. The study reported several lead compounds with nanomolar inhibitory activity against targeted kinases, showcasing the potential of 1805040-12-3 in oncology drug discovery.

In the field of antiviral research, a recent publication in Bioorganic & Medicinal Chemistry Letters described the incorporation of this aldehyde into novel nucleoside analogs. The electron-withdrawing effects of the difluoromethyl group were shown to significantly influence the antiviral activity against RNA viruses. The compound served as a crucial building block for the synthesis of prodrugs with improved cellular uptake and pharmacokinetic properties. These findings suggest promising applications in the treatment of emerging viral infections.

From a synthetic chemistry perspective, innovative methodologies have been developed to further functionalize this aldehyde. A 2024 report in Organic Letters detailed a palladium-catalyzed C-H activation strategy that allows for selective modifications at various positions of the pyridine ring. This advancement has expanded the structural diversity accessible from this key intermediate, enabling more efficient structure-activity relationship studies in medicinal chemistry programs.

Ongoing research continues to explore the potential of 6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde in various therapeutic areas. Its unique combination of reactive handles and physicochemical properties makes it particularly valuable for fragment-based drug discovery and the development of covalent inhibitors. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound is expected to play an increasingly important role in addressing unmet medical needs through innovative chemical approaches.